Cas no 501326-13-2 (3-(2-Methoxynaphthalen-1-yl)-1,2-oxazol-5-amine)

• Product Name: 3-(2-Methoxynaphthalen-1-yl)-1,2-oxazol-5-amine
• CAS No: 501326-13-2
• MF: C₁₄H₁₂N₂O₂
• MW: 240.257283210754
• CID: 5854734
• PubChem ID: 3792140
• Update Time: 2025-11-01

3-(2-Methoxynaphthalen-1-yl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxynaphthalen-1-yl)-1,2-oxazol-5-amine
• 501326-13-2
• EN300-1735716
• 3-(2-Methoxynaphthalen-1-yl)-1,2-oxazol-5-amine

• Inchi： 1S/C14H12N2O2/c1-17-12-7-6-9-4-2-3-5-10(9)14(12)11-8-13(15)18-16-11/h2-8H,15H2,1H3
• InChI Key： SGNROZTUFQAVQW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=CC=CC=2C=1C1C=C(N)ON=1

Computed Properties

• Exact Mass: 240.089877630g/mol
• Monoisotopic Mass: 240.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.3Ų

Additional information on 3-(2-Methoxynaphthalen-1-yl)-1,2-oxazol-5-amine

Introduction to 3-(2-Methoxynaphthalen-1-yl)-1,2-oxazol-5-amine (CAS No. 501326-13-2)

3-(2-Methoxynaphthalen-1-yl)-1,2-oxazol-5-amine, identified by its Chemical Abstracts Service (CAS) number 501326-13-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative features a naphthalene moiety linked to an oxazole ring, making it a promising candidate for further exploration in drug discovery and development. The structural integrity of this compound, characterized by its aromatic and heterocyclic components, positions it as a versatile scaffold for synthesizing bioactive molecules.

The naphthalen-1-yl substituent in the molecular structure contributes to the compound's hydrophobicity and stability, which are critical factors in determining its pharmacokinetic properties. Additionally, the oxazol ring introduces a nitrogen-rich environment that can enhance binding affinity to biological targets. Such structural features make 3-(2-methoxynaphthalen-1-yl)-1,2-oxazol-5-amine an intriguing molecule for researchers seeking to develop novel therapeutic agents.

In recent years, there has been a surge in interest regarding oxazole derivatives due to their broad spectrum of biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The presence of the methoxy group in the naphthalene ring further modulates the electronic properties of the molecule, potentially influencing its interaction with biological receptors. This modification can fine-tune the compound's pharmacological profile, making it more effective in targeting specific disease pathways.

Current research in medicinal chemistry has highlighted the importance of structural diversity in drug design. 3-(2-Methoxynaphthalen-1-yl)-1,2-oxazol-5-amine exemplifies how combining different pharmacophoric elements can lead to innovative therapeutic solutions. Studies have demonstrated that oxazole-containing compounds can interfere with key enzymatic processes involved in cancer progression and inflammation. The unique combination of a naphthalene ring and an oxazole core in this molecule suggests potential applications in addressing multifaceted diseases.

The synthesis of 3-(2-methoxynaphthalen-1-yl)-1,2-oxazol-5-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent standards required for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this compound.

Biological evaluation of 3-(2-methoxynaphthalen-1-yl)-1,2-oxazol-5-amine has revealed promising results in preclinical studies. In vitro assays have shown that this compound exhibits inhibitory activity against several target enzymes associated with metabolic disorders and cancer. The ability of the molecule to modulate these pathways underscores its therapeutic potential. Furthermore, its favorable pharmacokinetic properties, such as solubility and metabolic stability, make it a suitable candidate for further development into a clinical drug.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for novel bioactive compounds like 3-(2-methoxynaphthalen-1-yl)-1,2-oxazol-5-am ine. Molecular modeling studies have provided insights into its binding interactions with biological targets, aiding in the rational design of derivatives with enhanced efficacy and reduced toxicity. These computational approaches are complemented by experimental validation, ensuring that promising candidates are thoroughly evaluated before advancing to clinical trials.

The pharmaceutical industry continues to invest heavily in developing innovative treatments for chronic diseases. 3-(2-Methoxynaphthalen -1 -yl)-1 , 2 - oxazol -5 -amine represents one of many compounds being explored as part of this effort. Its unique structural features and demonstrated biological activity position it as a valuable asset in the quest for new therapeutic interventions. As research progresses, further optimization and characterization of this molecule will be essential to unlock its full potential in addressing unmet medical needs.

In conclusion, 3-( 2 - Methoxy naphthalen - 1 - yl ) - 1 , 2 - ox azol - 5 - am ine ( CAS No . 50 1326 -13 - 2 ) is a structurally intriguing compound with significant promise in pharmaceutical applications . Its combination of pharmacophoric elements and favorable biological properties make it an attractive candidate for further investigation . Continued research efforts will be crucial in elucidating its mechanism of action and exploring its therapeutic potential across various disease indications .